Cas no 2959-74-2 (Benzyldiphenylphosphine oxide)

• Product Name: Benzyldiphenylphosphine oxide
• CAS No: 2959-74-2
• MF: C₁₉H₁₇OP
• MW: 292.311445951462
• MDL: MFCD00015817
• CID: 259165
• PubChem ID: 76293
• Update Time: 2025-09-23

Benzyldiphenylphosphine oxide Chemical and Physical Properties

Names and Identifiers

• Phosphine oxide,diphenyl(phenylmethyl)-
• diphenylphosphorylmethylbenzene
• (benzyl)di(phenyl)phosphine oxide
• (benzyl)dip
• AC1L2QLE
• benzylbisphenylphosphine oxide
• benzyl-diphenyl-phosphate oxygen
• Benzyldiphenylphosphine oxide
• BRN 2809334
• Diphenyl(phenylmethyl)phosphine oxide
• Diphenylbenzylphosphine oxide
• P-benzyldiphenylphosphonium oxide
• Phosphine oxide, benzyldiphenyl-
• Phosphine oxide, benzyldiphenyl- (6CI,7CI,8CI)
• SureCN518265
• Phosphine oxide, diphenyl(phenylmethyl)-
• benzyl(diphenyl)phosphine oxide
• Q63398190
• Benzyldiphenylphosphineoxide
• MLS000595032
• NXGAOFONOFYCNG-UHFFFAOYSA-N
• HMS2527F16
• NSC132554
• NSC130070
• NSC-1
• NCGC00245549-01
• W13583
• MFCD00015817
• [BENZYL(PHENYL)PHOSPHOROSO]BENZENE
• SCHEMBL518265
• NSC 132554
• AS-64375
• CHEMBL1730140
• NSC 130070
• CS-0038626
• 2959-74-2
• CAA95974
• SMR000184418
• AKOS002364398
• NSC-130070
• DTXSID10183772
• NSC-132554
• [(DIPHENYLPHOSPHOROSO)METHYL]BENZENE
• NS00010768

• MDL： MFCD00015817
• Inchi： 1S/C19H17OP/c20-21(18-12-6-2-7-13-18,19-14-8-3-9-15-19)16-17-10-4-1-5-11-17/h1-15H,16H2
• InChI Key： NXGAOFONOFYCNG-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(CC1C=CC=CC=1)=O
• BRN： 2809334

Computed Properties

• Exact Mass: 292.10181
• Monoisotopic Mass: 292.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4

Experimental Properties

• Density: 1.15
• Boiling Point: 423°Cat760mmHg
• Flash Point: 209.6°C
• Refractive Index: 1.61
• PSA: 17.07
• LogP: 4.20070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on Benzyldiphenylphosphine oxide

Benzyldiphenylphosphine oxide (CAS No. 2959-74-2): A Comprehensive Overview

Benzyldiphenylphosphine oxide, with the chemical formula C₁₉H₁₅OP, is a significant compound in the field of organophosphorus chemistry. Its CAS number, 2959-74-2, uniquely identifies it in scientific literature and industrial applications. This compound has garnered attention due to its versatile applications in catalysis, materials science, and pharmaceutical research.

The structure of Benzyldiphenylphosphine oxide consists of a phosphorus atom bonded to two phenyl groups and a benzyl group, with an oxygen atom attached to the phosphorus. This unique arrangement imparts distinct chemical properties that make it valuable in various synthetic processes. The presence of aromatic rings enhances its stability and reactivity, making it a preferred choice in organic synthesis.

In recent years, Benzyldiphenylphosphine oxide has been extensively studied for its role as a ligand in transition metal catalysis. Its ability to form stable complexes with metals such as palladium and nickel has opened new avenues in cross-coupling reactions, which are crucial for the synthesis of complex organic molecules. For instance, studies have demonstrated its effectiveness in Suzuki-Miyaura couplings, where it acts as a phosphine ligand to facilitate the formation of carbon-carbon bonds.

Moreover, the applications of Benzyldiphenylphosphine oxide extend to materials science. Researchers have explored its use in the development of conductive polymers and organic semiconductors. The compound's electron-deficient nature allows it to interact with other molecules in ways that enhance electrical conductivity, making it a promising candidate for use in flexible electronics and solar cells.

The pharmaceutical industry has also shown interest in Benzyldiphenylphosphine oxide. Its structural motifs are reminiscent of biologically active molecules, suggesting potential therapeutic applications. Preliminary studies have indicated that derivatives of this compound may exhibit properties useful in drug design, particularly in targeting enzymes involved in disease pathways. While further research is needed to fully understand its pharmacological potential, the initial findings are encouraging.

Recent advancements in computational chemistry have enabled more detailed investigations into the reactivity and properties of Benzyldiphenylphosphine oxide. Molecular modeling studies have provided insights into how this compound interacts with other molecules at the atomic level. These simulations have helped refine synthetic strategies and predict the outcomes of reactions involving this compound, thereby accelerating the development of new applications.

The synthesis of Benzyldiphenylphosphine oxide is another area where significant progress has been made. Modern synthetic techniques have improved yields and purity levels, making it more accessible for industrial and research purposes. For example, palladium-catalyzed cross-coupling reactions now allow for more efficient production of this compound compared to traditional methods.

In conclusion, Benzyldiphenylphosphine oxide (CAS No. 2959-74-2) is a multifaceted compound with broad applications across various scientific disciplines. Its role as a catalyst ligand, material component, and potential pharmaceutical intermediate underscores its importance. As research continues to uncover new uses and refine synthetic methods, the significance of this compound is likely to grow even further.